N-(2-(dimethylamino)ethyl)-N-(4-methoxybenzo[d]thiazol-2-yl)-3-phenylpropanamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)-3-phenylpropanamide;hydrochloride
• InChI: InChI=1S/C21H25N3O2S.ClH/c1-23(2)14-15-24(19(25)13-12-16-8-5-4-6-9-16)21-22-20-17(26-3)10-7-11-18(20)27-21;/h4-11H,12-15H2,1-3H3;1H
• InChI Key: VVZTUMPRMRXPMX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(C=CC=C2S1)OC)C(=O)CCC3=CC=CC=C3.Cl
• Molecular Formula: C21H26ClN3O2S
• Molecular Weight: 420.0 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(4-methoxybenzo[d]thiazol-2-yl)-3-phenylpropanamide hydrochloride is a useful research compound. Its molecular formula is C21H26ClN3O2S and its molecular weight is 419.97. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

This compound is related to a class of substances that are often synthesized for their unique chemical properties and potential applications in drug development. For example, the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has been explored for their anti-inflammatory and analgesic agents (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020). These compounds exhibit cyclooxygenase inhibition and possess analgesic and anti-inflammatory activities, highlighting the chemical versatility and potential therapeutic applications of such molecular structures.

Biological Activity and Pharmacological Potential

Compounds related to N-(2-(dimethylamino)ethyl)-N-(4-methoxybenzo[d]thiazol-2-yl)-3-phenylpropanamide hydrochloride have been synthesized and evaluated for various biological activities. For instance, the discovery of new antidepressants from structurally novel 5-HT3 receptor antagonists involving design, synthesis, and pharmacological evaluation of 3-ethoxyquinoxalin-2-carboxamides demonstrates the potential psychiatric applications of such compounds (R. Mahesh, Thangaraj Devadoss, D. Pandey, S. Bhatt, 2011). These studies highlight the ongoing interest in developing novel therapeutic agents based on the chemical frameworks similar to the mentioned compound.

Antimicrobial and Anticancer Applications

Research into the antimicrobial and anticancer properties of benzothiazole derivatives, such as the synthesis and biological activity of 2-substituted derivatives of 3-cyano-4-imino-2-methylthio-8-methoxy-4H-pyrimido[2,1-b][1,3]benzothiazole, reveals the compound's potential in these areas (S. G. Badne, D. Swamy, V. Bhosale, S. V. Kuberkar, 2011). Such studies are indicative of the broader implications of researching and developing new compounds with similar molecular structures for treating infectious diseases and cancer.